Cas no 105294-79-9 (Propanamide,N-[3-[[4-(diethylamino)-2-methylphenyl]imino]-6-oxo-1,4-cyclohexadien-1-yl]-2-methyl-)

• Product Name: Propanamide,N-[3-[[4-(diethylamino)-2-methylphenyl]imino]-6-oxo-1,4-cyclohexadien-1-yl]-2-methyl-
• CAS No: 105294-79-9
• MF: C₂₁H₂₇N₃O₂
• MW: 353.457985162735
• CID: 149546
• PubChem ID: 135602188
• Update Time: 2025-04-19

Propanamide,N-[3-[[4-(diethylamino)-2-methylphenyl]imino]-6-oxo-1,4-cyclohexadien-1-yl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Propanamide,N-[3-[[4-(diethylamino)-2-methylphenyl]imino]-6-oxo-1,4-cyclohexadien-1-yl]-2-methyl-
• N-[3-[4-(diethylamino)-2-methylanilino]-6-oxocyclohexa-2,4-dien-1-ylidene]-2-methylpropanamide
• 105294-79-9
• DTXSID6073025
• Propanamide, N-(3-((4-(diethylamino)-2-methylphenyl)imino)-6-oxo-1,4-cyclohexadien-1-yl)-2-methyl-
• Propanamide, N-[3-[[4-(diethylamino)-2-methylphenyl]imino]-6-oxo-1,4-cyclohexadien-1-yl]-2-methyl-

• Inchi： 1S/C21H27N3O2/c1-6-24(7-2)17-9-10-18(15(5)12-17)22-16-8-11-20(25)19(13-16)23-21(26)14(3)4/h8-14H,6-7H2,1-5H3,(H,23,26)/b22-16+
• InChI Key： HFPYUTMOGZGTHE-CJLVFECKSA-N
• SMILES： O=C(C(C)C)NC1C(C=C/C(/C=1)=N\C1C=CC(=CC=1C)N(CC)CC)=O

Computed Properties

• Exact Mass: 353.21051
• Monoisotopic Mass: 353.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.77